Cas no 2227727-20-8 ((1R)-1-2-methoxy-5-(trifluoromethyl)phenylethan-1-ol)

• Product Name: (1R)-1-2-methoxy-5-(trifluoromethyl)phenylethan-1-ol
• CAS No: 2227727-20-8
• MF: C₁₀H₁₁F₃O₂
• MW: 220.188353776932
• CID: 5760782
• PubChem ID: 95420298
• Update Time: 2025-06-15

(1R)-1-2-methoxy-5-(trifluoromethyl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1965753
• 2227727-20-8
• (1R)-1-[2-methoxy-5-(trifluoromethyl)phenyl]ethan-1-ol
• (1R)-1-2-methoxy-5-(trifluoromethyl)phenylethan-1-ol

• Inchi： 1S/C10H11F3O2/c1-6(14)8-5-7(10(11,12)13)3-4-9(8)15-2/h3-6,14H,1-2H3/t6-/m1/s1
• InChI Key： UKEGEISTHGHLBI-ZCFIWIBFSA-N
• SMILES： FC(C1C=CC(=C(C=1)[C@@H](C)O)OC)(F)F

Computed Properties

• Exact Mass: 220.07111408g/mol
• Monoisotopic Mass: 220.07111408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.5Ų

Additional information on (1R)-1-2-methoxy-5-(trifluoromethyl)phenylethan-1-ol

Chemical Profile of (1R)-1-2-methoxy-5-(trifluoromethyl)phenylethan-1-ol (CAS No. 2227727-20-8)

Compound (1R)-1-2-methoxy-5-(trifluoromethyl)phenylethan-1-ol, identified by its CAS number 2227727-20-8, is a structurally significant molecule that has garnered attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of aromatic alcohols characterized by the presence of a chiral center, a methoxy substituent, and a trifluoromethyl group, which collectively contribute to its unique chemical properties and potential biological activities.

The molecular structure of (1R)-1-2-methoxy-5-(trifluoromethyl)phenylethan-1-ol consists of a phenyl ring substituted with a methoxy group at the 2-position and a trifluoromethyl group at the 5-position, linked to an ethanol moiety via an asymmetric carbon atom. This configuration imparts steric and electronic effects that make it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

In recent years, there has been a growing interest in the use of fluorinated aromatic compounds in drug discovery due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles. The trifluoromethyl group, in particular, is known to increase lipophilicity and binding interactions with biological targets, making it a desirable feature in medicinal chemistry. The methoxy group, on the other hand, can influence electronic distribution and hydrogen bonding capabilities, further modulating the compound's biological activity.

One of the most compelling aspects of (1R)-1-2-methoxy-5-(trifluoromethyl)phenylethan-1-ol is its enantiomeric purity. The (R)-configuration at the chiral center ensures that the compound exhibits specific stereochemical interactions with biological targets, which can be critical for achieving desired pharmacological effects. This has led to its investigation as a building block in the synthesis of chiral drugs and agrochemicals, where stereochemistry plays a pivotal role in efficacy and safety.

Recent studies have highlighted the potential of fluorinated phenols as intermediates in the synthesis of anti-inflammatory and anticancer agents. The combination of the methoxy and trifluoromethyl groups in (1R)-1-2-methoxy-5-(trifluoromethyl)phenylethan-1-ol provides a versatile platform for further functionalization, enabling chemists to explore diverse chemical spaces. For instance, palladium-catalyzed cross-coupling reactions can be employed to introduce additional aryl or heteroaryl groups, expanding the compound's utility in drug development.

The synthesis of this compound typically involves asymmetric reduction or resolution techniques to achieve high enantiomeric purity. Advanced catalytic systems, such as chiral ligands in transition metal catalysis, have been employed to streamline these processes. The use of fluorous solvents or techniques has also been explored to facilitate purification and isolation steps, reflecting the broader trend toward green chemistry practices in pharmaceutical manufacturing.

Beyond its synthetic utility, (1R)-1-2-methoxy-5-(trifluoromethyl)phenylethan-1-ol has shown promise in preliminary biological evaluations. Its structural features suggest potential activity against various disease targets, including enzymes involved in inflammatory pathways and signaling cascades relevant to cancer. While comprehensive pharmacological studies are still underway, these early findings underscore its significance as a lead compound or intermediate in medicinal chemistry programs.

The growing body of research on fluorinated aromatic compounds underscores their importance in modern drug discovery. The ability to fine-tune electronic properties and metabolic stability through strategic substitution patterns has made molecules like (1R)-1-2-methoxy-5-(trifluoromethyl)phenylethan-1-ol invaluable tools for chemists seeking to develop next-generation therapeutics. As synthetic methodologies continue to evolve, it is likely that this class of compounds will play an even greater role in addressing unmet medical needs.

In conclusion, (1R)-1-2-methoxy-5-(trifluoromethyl)phenylethan-1-ol (CAS No. 2227727-20-8) represents a fascinating example of how structural complexity can be leveraged to develop biologically active molecules. Its unique combination of functional groups and stereochemical configuration makes it a versatile intermediate with broad applications in pharmaceutical research. As ongoing studies continue to uncover new synthetic strategies and biological activities, this compound is poised to remain at the forefront of drug discovery efforts.